Cas no 666740-56-3 (methyl (3S)-3-(3-bromophenyl)-3-hydroxypropanoate)

• Product Name: methyl (3S)-3-(3-bromophenyl)-3-hydroxypropanoate
• CAS No: 666740-56-3
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• CID: 5839609
• PubChem ID: 60023934
• Update Time: 2023-11-27

methyl (3S)-3-(3-bromophenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• 666740-56-3
• methyl (3S)-3-(3-bromophenyl)-3-hydroxypropanoate
• EN300-1914067
• (S)-3-(3-Bromophenyl)-3-hydroxypropanoic acid methyl ester

• Inchi： 1S/C10H11BrO3/c1-14-10(13)6-9(12)7-3-2-4-8(11)5-7/h2-5,9,12H,6H2,1H3/t9-/m0/s1
• InChI Key： WZZDXVAZEFYJPM-VIFPVBQESA-N
• SMILES： BrC1=CC=CC(=C1)[C@H](CC(=O)OC)O

Computed Properties

• Exact Mass: 257.98916g/mol
• Monoisotopic Mass: 257.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.5Ų